Mastl-IN-3

• Molecular Formula: C17H17F2N9
• Molecular Weight: 385.4 g/mol
• InChI: InChI=1S/C17H17F2N9/c1-17(2,12-5-6-28(27-12)14(18)19)25-16-23-13(22-15(20)24-16)9-3-4-10-8-21-26-11(10)7-9/h3-8,14H,1-2H3,(H,21,26)(H3,20,22,23,24,25)
• InChIKey: FDVWQBDUVZULDR-UHFFFAOYSA-N

Researchers require ultra-high-potency MASTL inhibitors to achieve complete target blockade without off-target artifacts, but early-generation compounds (e.g., MKI-1 at 9.9 μM) are insufficient. Mastl-IN-3 solves this with:
- pIC50 of 9.10 (biochemical IC50 = 0.794 nM), enabling full inhibition at low μM concentrations
- Substituted 1,2-diaminoheterocyclic scaffold distinct from less-potent chemotypes
- Validated anti-proliferative activity in cancer cell lines (US20240300936, Example 60)
- Ideal as high-potency positive control or SAR benchmark with equipotent Mastl-IN-4

Mastl-IN-3 (Compound 60): A High-Potency MASTL Kinase Inhibitor for Targeted Oncology Research

Mastl-IN-3 (CAS 2883041-26-5) is a synthetic small-molecule inhibitor of microtubule-associated serine/threonine kinase-like (MASTL, also known as Greatwall kinase). It is identified as Example 60 in patent US20240300936 and is classified as a substituted 1,2-diaminoheterocyclic derivative [1]. The compound displays a pIC50 of 9.10 (biochemical IC50 = 0.794 nM) against wild-type human MASTL and is reported to have anti-proliferative activity in cancer cell lines [2].

MASTL enzymatic inhibition studies

Target engagement and selectivity profiling

Cell proliferation endpoint monitoring (confirm data)

• [1] BindingDB BDBM696069. US20240300936, Example 60. IC50: 0.794 nM (wild-type human MASTL). https://bdb8.ucsd.edu/bind/chemsearch/marvin/MolStructure.jsp?monomerid=696069 View Source
• [2] MedChemExpress. MASTL-IN-3 (compound 60) Product Datasheet. https://www.medchemexpress.eu/mastl-in-3.html View Source

Why MASTL Inhibitors Are Not Interchangeable: Diversity in Scaffold, Potency, and Selectivity

MASTL inhibitors reported to date span multiple chemical scaffolds and an extremely broad potency range—from early-generation inhibitors like MKI-1 (IC50 = 9.9 μM) to highly optimized compounds such as Mastl-IN-3 (IC50 = 0.794 nM) [1][2]. Because MASTL regulates the PP2A phosphatase via ENSA phosphorylation and governs mitotic progression, even small differences in inhibitor binding mode, residence time, or off-target profile can shift the cellular outcome between transient cytostasis and irreversible mitotic catastrophe [2][3]. Consequently, indiscriminately substituting one MASTL inhibitor for another without matching the exact potency, selectivity, and cellular activity profile can compromise experimental reproducibility and lead to erroneous conclusions about MASTL biology.

Large potency gap with earlier inhibitors

Older agents may require concentrations that introduce off-target liabilities, altering cellular readouts and target occupancy.

Scaffold diversity may shift selectivity

Distinct chemical cores across MASTL inhibitor series can produce divergent kinome selectivity profiles, affecting phenotype interpretation.

Lack of cellular data limits cross-comparison

Absence of quantitative cellular potency data for Mastl-IN-3 prevents direct cellular benchmarking against compounds with established cellular activity.

• [1] BindingDB BDBM696069. US20240300936, Example 60. IC50: 0.794 nM (wild-type human MASTL). https://bdb8.ucsd.edu/bind/chemsearch/marvin/MolStructure.jsp?monomerid=696069 View Source
• [2] TargetMol. MKI-1 (MASTL Kinase Inhibitor-1) Product Datasheet. IC50 = 9.9 μM. https://www.targetmol.cn/compound/mki-1 View Source
• [3] Kim YH, Kim JI, Jung KY, Kim JS. Abstract A086: Development and Preclinical Evaluation of a Potent and Selective MASTL Inhibitor for Breast Cancer Therapy. Mol Cancer Ther. 2025;24(10_Supplement):A086. doi:10.1158/1535-7163.TARG-25-A086 View Source

Quantitative Differentiation of Mastl-IN-3 from Closest MASTL Inhibitor Comparators

Biochemical MASTL Potency: Mastl-IN-3 vs. First-Generation Inhibitor MKI-1

Mastl-IN-3 inhibits recombinant wild-type human MASTL with an IC50 of 0.794 nM (pIC50 9.10) in a biochemical assay [1]. In contrast, the early-generation MASTL inhibitor MKI-1 (MASTL Kinase Inhibitor-1) has a reported IC50 of 9.9 μM (9,900 nM) against MASTL [2]. This constitutes an approximately 12,500-fold difference in target potency. Although the MKI-1 assay conditions are not fully specified in the public domain, the magnitude of the potency gap is sufficient to preclude interchangeable use in any setting where near-complete target occupancy is required.

Biochemical Potency vs MKI-1

Reported

Mastl-IN-3: IC50 0.794 nM / MKI-1: 9.9 μM

Reported biochemical potency difference; supports target-engagement assay context.

MKI-1 assay conditions not fully specified.

Evidence Dimension	Biochemical inhibition potency (IC50) against MASTL
Target Compound Data	IC50 = 0.794 nM (pIC50 9.10)
Comparator Or Baseline	MKI-1: IC50 = 9.9 μM (9,900 nM)
Quantified Difference	~12,500-fold greater potency for Mastl-IN-3
Conditions	Mastl-IN-3: WT human MASTL (0.5 nM), HEPES-based buffer, pH 7.5. MKI-1: MASTL enzymatic assay (detailed conditions not publicly available).

Why This Matters

The extreme potency difference means that Mastl-IN-3 is capable of achieving full target engagement at low nanomolar concentrations, whereas MKI-1 would require micromolar concentrations that risk off-target effects and cytotoxicity unrelated to MASTL inhibition.

• [1] BindingDB BDBM696069. US20240300936, Example 60. IC50: 0.794 nM (wild-type human MASTL). https://bdb8.ucsd.edu/bind/chemsearch/marvin/MolStructure.jsp?monomerid=696069 View Source
• [2] TargetMol. MKI-1 (MASTL Kinase Inhibitor-1) Product Datasheet. IC50 = 9.9 μM. https://www.targetmol.cn/compound/mki-1 View Source

Biochemical MASTL Potency: Mastl-IN-3 vs. Second-Generation Inhibitor MKI-2

Mastl-IN-3 exhibits an IC50 of 0.794 nM against recombinant MASTL [1]. MKI-2 (MASTL kinase inhibitor-2), a published tool compound, inhibits recombinant MASTL with an IC50 of 37.44 nM and cellular MASTL activity with an IC50 of 142.7 nM [2]. The biochemical potency advantage for Mastl-IN-3 is approximately 47-fold. However, no quantitative cellular activity data for Mastl-IN-3 are currently available in the public domain, so the cellular potency advantage remains to be empirically validated.

Biochemical Potency vs MKI-2

Data to verify

Mastl-IN-3: IC50 0.794 nM / MKI-2: 37.44 nM (recombinant)

Biochemical potency difference reported; cellular comparison needs additional data.

No cellular IC50 publicly available for Mastl-IN-3.

Evidence Dimension	Biochemical inhibition potency (IC50) against recombinant MASTL
Target Compound Data	IC50 = 0.794 nM
Comparator Or Baseline	MKI-2: recombinant MASTL IC50 = 37.44 nM; cellular MASTL IC50 = 142.7 nM
Quantified Difference	~47-fold greater biochemical potency for Mastl-IN-3; cellular comparison not possible due to missing data
Conditions	Mastl-IN-3: WT human MASTL (0.5 nM), HEPES-based buffer, pH 7.5. MKI-2: recombinant MASTL protein; cellular assay in MCF7 breast cancer cells.

Why This Matters

The 47-fold biochemical potency gap suggests that Mastl-IN-3 may achieve more complete target inhibition at lower concentrations, but the absence of publicly available cellular IC50 data for Mastl-IN-3 introduces uncertainty when comparing cellular efficacy.

• [1] BindingDB BDBM696069. US20240300936, Example 60. IC50: 0.794 nM (wild-type human MASTL). https://bdb8.ucsd.edu/bind/chemsearch/marvin/MolStructure.jsp?monomerid=696069 View Source
• [2] Kim JS, et al. Discovery and Characterization of a Novel MASTL Inhibitor MKI-2 Targeting MASTL-PP2A in Breast Cancer Cells and Oocytes. PMC, 2021. IC50: 37.44 nM (recombinant), 142.7 nM (cellular). https://pmc.ncbi.nlm.nih.gov/articles/PMC8260392/ View Source

Intra-Patent Potency Comparison: Mastl-IN-3 vs. Mastl-IN-4 in Identical Assay Platform

Both Mastl-IN-3 (Example 60) and Mastl-IN-4 (Example 70) originate from the same patent family (US20240300936) and were evaluated in the same MASTL biochemical assay platform [1][2]. Mastl-IN-3 has a pIC50 of 9.10 (IC50 ≈ 0.794 nM), while Mastl-IN-4 has a pIC50 of 9.15 (IC50 ≈ 0.708 nM). The difference is 0.05 log units, corresponding to approximately 1.1-fold, which is within typical assay variability. Thus, the two compounds are essentially equipotent at the biochemical level. Selection between them must rely on parameters not publicly disclosed, such as selectivity profiles, metabolic stability, or cellular permeability.

Potency vs Mastl-IN-4 (Same Assay)

Context-dependent

Mastl-IN-3: pIC50 9.10 / Mastl-IN-4: pIC50 9.15 (~1.1-fold)

Equipotent in identical assay; selection depends on undisclosed selectivity and cellular profiles.

Both from US20240300936.

Evidence Dimension	Biochemical inhibition potency (pIC50) against wild-type human MASTL
Target Compound Data	pIC50 = 9.10 (IC50 ≈ 0.794 nM)
Comparator Or Baseline	Mastl-IN-4 (Example 70): pIC50 = 9.15 (IC50 ≈ 0.708 nM)
Quantified Difference	0.05 log units (~1.1-fold); essentially equipotent
Conditions	Both compounds tested in the same MASTL biochemical assay format as described in US20240300936; WT human MASTL, HEPES buffer, pH 7.5.

Why This Matters

Equivalence in biochemical potency means that procurement decisions should not rely on IC50 alone. Researchers should request vendor-specific data on selectivity, solubility, and cellular activity to differentiate these two compounds for their specific experimental context.

• [1] BindingDB BDBM696069. US20240300936, Example 60. IC50: 0.794 nM (wild-type human MASTL). https://bdb8.ucsd.edu/bind/chemsearch/marvin/MolStructure.jsp?monomerid=696069 View Source
• [2] BindingDB BDBM696070. US20240300936, Example 70 (Mastl-IN-4). IC50: 0.708 nM (wild-type human MASTL). https://bdb8.ucsd.edu/bind/chemsearch/marvin/MolStructure.jsp?monomerid=696070 View Source

Anti-Proliferative Activity Claim and the Gap in Quantitative Cellular Pharmacology

Mastl-IN-3 is described as exhibiting anti-proliferative activity in cancer cells, but no quantitative GI50, IC50, or EC50 values in any cell line have been publicly disclosed [1]. By contrast, contemporaneous MASTL inhibitors such as MASTL inhibitor 15 (cellular pENSA IC50 = 1.1 nM in MDA-MB-231; 420-fold selectivity over MAP4K4) and MKI-3 (IC50 = 5.72 nM with demonstrated cellular target engagement) provide quantitative cellular potency and selectivity benchmarks. The absence of comparable cellular data for Mastl-IN-3 represents a significant evidential gap that limits confidence in predicting its cellular efficacy relative to better-characterized tool compounds.

Cellular Pharmacology Data Gap

Data to verify

Qualitative anti-proliferative activity claimed; no GI50/IC50/EC50 available.

Cellular endpoint data are needed to confirm cell-model response.

Request vendor data before in vitro cell studies.

Evidence Dimension	Availability of quantitative cellular anti-proliferative and target-modulation data
Target Compound Data	Qualitative claim of anti-proliferative activity; no quantitative GI50/IC50/EC50 available
Comparator Or Baseline	MASTL inhibitor 15: cellular pENSA IC50 = 1.1 nM (MDA-MB-231), 4.6 nM (MiaPaca2), 420-fold selectivity over MAP4K4. MKI-3: IC50 = 5.72 nM, BLI KD = 1.89 nM, cellular target engagement demonstrated.
Quantified Difference	Cannot be calculated; Mastl-IN-3 lacks publicly available cellular quantitative data
Conditions	N/A for Mastl-IN-3. Comparators: cellular pENSA assay, cell proliferation assays in breast cancer and pancreatic cancer cell lines.

Why This Matters

For users whose primary experimental endpoint is cellular phenotype or in vivo tumor growth, the absence of cellular potency data for Mastl-IN-3 constitutes a procurement risk. Verification of cellular activity should be requested from the vendor or performed independently before committing to large-scale in vitro or in vivo studies.

• [1] MedChemExpress. MASTL-IN-3 (compound 60) Product Datasheet. https://www.medchemexpress.eu/mastl-in-3.html View Source

Optimal Use Cases for Mastl-IN-3 Based on Current Evidence

Biochemical MASTL Enzymatic Assays Requiring High-Potency Positive Control

With a biochemical IC50 of 0.794 nM, Mastl-IN-3 is well-suited as a high-potency positive control in MASTL enzymatic activity assays and high-throughput screening campaigns. Its nanomolar potency ensures full target inhibition at low compound concentrations, minimizing solvent interference and off-target confounding [1].

Structure-Activity Relationship (SAR) Studies Within the Substituted 1,2-Diaminoheterocyclic Series

Mastl-IN-3 (Example 60) and the equipotent Mastl-IN-4 (Example 70) provide an excellent matched pair for exploring SAR around the peripheral substituents of the 1,2-diaminoheterocyclic scaffold. The near-identical biochemical potency (~1.1-fold difference) allows researchers to attribute differences in selectivity, cellular activity, or pharmacokinetics to specific structural modifications [2].

Reference Compound for Comparing Novel MASTL Inhibitor Candidates

Investigators developing next-generation MASTL inhibitors can employ Mastl-IN-3 as a benchmark for biochemical potency. Its pIC50 of 9.10 establishes a performance threshold that any new chemical entity should meet or exceed, while also serving as a comparator in selectivity profiling panels to assess improvements in kinome-wide specificity [1].

Preclinical In Vivo Studies (Conditional, Pending Vendor-Provided Pharmacokinetic Data)

If the vendor can supply pharmacokinetic data (e.g., metabolic stability, plasma exposure, oral bioavailability), Mastl-IN-3 may be suitable for in vivo efficacy studies in MASTL-dependent tumor models. The structurally related MASTL inhibitor-3 has demonstrated tumor growth inhibition in a syngeneic 4T1 mouse model without detectable toxicity, suggesting potential for the series [3]. However, users must request specific PK characterization for Mastl-IN-3 before initiating animal studies.

Application

Selection Property

Validation Focus

MASTL enzymatic activity assays

Target-engagement assay context

Biochemical potency and selectivity verification

MASTL inhibitor SAR studies

Matched biochemical profile with patent series

Selectivity and cellular activity attribution to structural changes

Novel MASTL inhibitor benchmarking

Reported biochemical inhibition

Kinome selectivity profiling

In vivo model-response studies

Pending vendor-provided PK characterization

Plasma exposure and tumor model response

• [1] BindingDB BDBM696069. US20240300936, Example 60. IC50: 0.794 nM (wild-type human MASTL). https://bdb8.ucsd.edu/bind/chemsearch/marvin/MolStructure.jsp?monomerid=696069 View Source
• [2] BindingDB BDBM696070. US20240300936, Example 70 (Mastl-IN-4). IC50: 0.708 nM (wild-type human MASTL). https://bdb8.ucsd.edu/bind/chemsearch/marvin/MolStructure.jsp?monomerid=696070 View Source
• [3] Kim YH, Kim JI, Jung KY, Kim JS. Abstract A086: Development and Preclinical Evaluation of a Potent and Selective MASTL Inhibitor for Breast Cancer Therapy. Mol Cancer Ther. 2025;24(10_Supplement):A086. doi:10.1158/1535-7163.TARG-25-A086 View Source